Cas no 1250986-82-3 (3-(pyrazin-2-yloxy)benzoic acid)
3-(pyrazin-2-yloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyrazin-2-yloxy)benzoic acid
- 3-(pyrazin-2-yloxy)benzoic acid
-
- MDL: MFCD14695256
- Inchi: 1S/C11H8N2O3/c14-11(15)8-2-1-3-9(6-8)16-10-7-12-4-5-13-10/h1-7H,(H,14,15)
- InChI Key: WGJMHXFXZDFTOP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(OC2=NC=CN=C2)=C1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 411.8±35.0 °C at 760 mmHg
- Flash Point: 202.9±25.9 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(pyrazin-2-yloxy)benzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(pyrazin-2-yloxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19014-1 G |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 95% | 1g |
¥ 1,524.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19014-5 G |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 95% | 5g |
¥ 4,659.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19014-10 G |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 95% | 10g |
¥ 6,910.00 | 2021-05-07 | |
| TRC | P993115-10mg |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P993115-50mg |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P993115-100mg |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 100mg |
$ 275.00 | 2022-06-03 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19014-1 G |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 95% | 1g |
¥ 1,524.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19014-5 G |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 95% | 5g |
¥ 4,659.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19014-10 G |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 95% | 10g |
¥ 6,910.00 | 2022-10-13 | |
| Chemenu | CM388557-1g |
3-(pyrazin-2-yloxy)benzoic acid |
1250986-82-3 | 95%+ | 1g |
$228 | 2023-01-19 |
3-(pyrazin-2-yloxy)benzoic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-(pyrazin-2-yloxy)benzoic acid
Comprehensive Overview of 3-(pyrazin-2-yloxy)benzoic acid (CAS No. 1250986-82-3): Properties, Applications, and Research Insights
3-(pyrazin-2-yloxy)benzoic acid (CAS No. 1250986-82-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a benzoic acid core linked to a pyrazine ring via an ether bond, offering versatile reactivity for derivatization. Its CAS number 1250986-82-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.
In recent years, the demand for heterocyclic compounds like 3-(pyrazin-2-yloxy)benzoic acid has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "pyrazine derivatives in medicinal chemistry" or "benzoic acid-based building blocks," reflecting the compound's relevance in designing bioactive molecules. Its structural motif is particularly valuable for modulating solubility and binding affinity in small-molecule inhibitors.
The synthesis of CAS 1250986-82-3 typically involves coupling reactions between 2-hydroxypyrazine and 3-hydroxybenzoic acid derivatives, optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, addressing common queries like "how to characterize pyrazine-ether compounds." The compound's logP and pKa values further make it a subject of interest in ADMET studies.
Beyond pharmaceuticals, 3-(pyrazin-2-yloxy)benzoic acid is explored in crop protection formulations, aligning with trends in "sustainable agrochemicals." Its potential as a ligand in metal-organic frameworks (MOFs) also ties into the growing field of green chemistry. Industry professionals often investigate "pyrazine-based catalysts" or "benzoic acid alternatives," highlighting its cross-disciplinary utility.
Regulatory compliance for CAS 1250986-82-3 adheres to global standards like REACH and FDA guidelines, ensuring safe handling in lab settings. FAQs such as "is 3-(pyrazin-2-yloxy)benzoic acid biodegradable" underscore environmental concerns, while its thermal stability data cater to material scientists. The compound's patent landscape reveals ongoing innovations, particularly in kinase inhibitor development.
In summary, 3-(pyrazin-2-yloxy)benzoic acid (CAS No. 1250986-82-3) exemplifies the convergence of organic synthesis and applied research. Its adaptability across life sciences and industrial chemistry ensures sustained relevance, making it a focal point for both academic and commercial inquiries.
1250986-82-3 (3-(pyrazin-2-yloxy)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)